Cas no 863001-53-0 (4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole)

• Product Name: 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole
• CAS No: 863001-53-0
• MF: C₁₁H₁₀F₂N₂OS
• MW: 256.271708011627
• CID: 6089823
• PubChem ID: 3239426
• Update Time: 2025-10-28

4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole
• 4-(4,6-difluorobenzo[d]thiazol-2-yl)morpholine
• Benzothiazole, 4,6-difluoro-2-(4-morpholinyl)-
• SMR000027260
• 863001-53-0
• CHEBI:121048
• SR-01000105482
• 4-(4,6-difluoro-1,3-benzothiazol-2-yl)morpholine
• HMS2524A23
• HMS1650J08
• F0647-0313
• 4,6-difluoro-2-morpholin-4-yl-1,3-benzothiazole
• CHEMBL1477878
• SR-01000105482-1
• Q27209286
• AKOS024591276
• MLS000045503

• Inchi： 1S/C11H10F2N2OS/c12-7-5-8(13)10-9(6-7)17-11(14-10)15-1-3-16-4-2-15/h5-6H,1-4H2
• InChI Key： KCOMKBVTTUVWAR-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=CC(F)=C2N=C1N1CCOCC1

Computed Properties

• Exact Mass: 256.04819044g/mol
• Monoisotopic Mass: 256.04819044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±52.0 °C(Predicted)
• pka: 1.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole

Recent Advances in the Study of 4,6-Difluoro-2-(morpholin-4-yl)-1,3-benzothiazole (CAS: 863001-53-0)

4,6-Difluoro-2-(morpholin-4-yl)-1,3-benzothiazole (CAS: 863001-53-0) is a fluorinated benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the benzothiazole class, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The incorporation of fluorine atoms and a morpholine moiety in its structure enhances its bioactivity and pharmacokinetic profile, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the compound's binding affinity for key oncogenic kinases. Their findings suggest that this compound could serve as a lead molecule for the development of novel kinase inhibitors.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters in 2022, explored the antimicrobial properties of 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that the compound exhibited moderate to strong activity against Gram-positive bacteria, with minimal cytotoxicity toward mammalian cells. This highlights its potential as a scaffold for designing new antibacterial agents.

In addition to its direct biological activities, 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole has also been investigated for its role as a fluorescent probe. A 2023 study in Analytical Chemistry reported its application in detecting metal ions in biological samples. The compound's unique fluorescence properties, attributed to the benzothiazole core and fluorine substituents, enable selective and sensitive detection of specific metal ions, such as zinc and copper, which are crucial for various physiological processes.

The synthesis and optimization of 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole have also been a focus of recent research. A 2021 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, addressing challenges related to yield and purity. The authors emphasized the importance of optimizing reaction conditions to ensure reproducibility and suitability for large-scale production, which is essential for its potential commercialization.

Despite these promising findings, several challenges remain in the development of 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole as a therapeutic or diagnostic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly investigated. Future research should focus on structure-activity relationship (SAR) studies to further refine its pharmacological profile and explore its potential in combination therapies.

In conclusion, 4,6-difluoro-2-(morpholin-4-yl)-1,3-benzothiazole (CAS: 863001-53-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with its unique chemical properties, make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms of action, synthetic optimization, and potential applications will undoubtedly contribute to advancements in drug discovery and biomedical sciences.